Cas no 6807-91-6 (Octadecanoic acid, 8-hydroxy-)
Octadecanoic acid, 8-hydroxy- structure
Product Name:Octadecanoic acid, 8-hydroxy-
Octadecanoic acid, 8-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- Octadecanoic acid, 8-hydroxy-
- 8-hydroxyoctadecanoic acid
- NCI60_007836
- NSC625429
- DTXSID40326993
- 8-hydroxy-octadecanoic acid
- CHEMBL1988700
- NSC-625429
- SCHEMBL1871980
- DL-8-hydroxy stearic acid
- 6807-91-6
- LMFA02000126
-
- Inchi: 1S/C18H36O3/c1-2-3-4-5-6-7-8-11-14-17(19)15-12-9-10-13-16-18(20)21/h17,19H,2-16H2,1H3,(H,20,21)
- InChI Key: YYWHSFVJGXJTKD-UHFFFAOYSA-N
- SMILES: OC(CCCCCCC(=O)O)CCCCCCCCCC
Computed Properties
- Exact Mass: 300.26658
- Monoisotopic Mass: 300.266
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 16
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 57.53
Octadecanoic acid, 8-hydroxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Larodan | 14-1801-4-5mg |
8-Hydroxyoctadecanoic acid |
6807-91-6 | >98% | 5mg |
€345.00 | 2023-09-19 | |
| Larodan | 14-1801-1-1mg |
8-Hydroxyoctadecanoic acid |
6807-91-6 | >98% | 1mg |
€250.00 | 2025-03-07 |
Octadecanoic acid, 8-hydroxy- Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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